Cas no 1214340-33-6 (Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate)

• Product Name: Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate
• CAS No: 1214340-33-6
• MF: C₁₂H₉FN₂O₂
• MW: 232.210466146469
• CID: 4925549
• Update Time: 2025-05-22

Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate
• Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate

• Inchi： 1S/C12H9FN2O2/c1-17-12(16)9-4-7-15-11(13)10(9)8-2-5-14-6-3-8/h2-7H,1H3
• InChI Key： JMTPWIPFAKKJRU-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=O)OC)C=CN=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate

Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate (CAS No. 1214340-33-6): A Comprehensive Overview

The compound Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate (CAS No. 1214340-33-6) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various scientific domains. The molecule consists of a pyridine ring fused with an isonicotinate moiety, which introduces interesting electronic and steric properties. The presence of a fluorine atom at the 2-position further enhances its reactivity and selectivity in chemical reactions.

Recent studies have highlighted the importance of Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of new drug candidates. The compound's ability to participate in various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, makes it a versatile precursor for synthesizing complex structures with potential therapeutic applications.

The synthesis of Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate involves a multi-step process that typically begins with the preparation of the isonicotinic acid derivative. The introduction of the pyridine ring and the fluorine substituent requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to optimize the production process, making it more efficient and environmentally friendly.

In terms of biological activity, Methyl 2-fluoro-3-(pyridin-4-yl)isonicotinate has shown promising results in preliminary assays targeting various enzymes and receptors. Its interaction with protein kinases and G-protein coupled receptors (GPCRs) has been investigated, revealing potential leads for drug development in areas such as oncology and neurodegenerative diseases. Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into its binding modes and pharmacokinetic properties.

The structural versatility of Methyl 2-fluoro-3-(pyridin-4-yli)isonicotinate also extends to its application in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in catalysis and sensor technologies. For instance, researchers have reported its utility as a ligand in palladium-catalyzed cross-coupling reactions, where it enhances catalytic efficiency and selectivity.

From an environmental perspective, the degradation pathways of Methyl 2-fluoro-3-(pyridin-yli)isonicotinate have been studied to assess its ecological impact. Results indicate that the compound undergoes rapid hydrolysis under certain conditions, reducing its persistence in aquatic environments. This information is crucial for evaluating its safety profile and ensuring sustainable practices during large-scale production.

In conclusion, Methyl 2-fluoro--(pyridin-yli)isonicotinate (CAS No. 1214340-) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and biological evaluation, position it as a key player in future research endeavors. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to both academic and industrial sectors.